Cas no 173908-32-2 (1H-Pyrrole-2-carboxylicacid, 1-[(2-aminophenyl)sulfonyl]-, methyl ester)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 1-[(2-aminophenyl)sulfonyl]-, methyl ester
• CAS No: 173908-32-2
• MF: C₁₂H₁₂N₂O₄S
• MW: 280.299681663513
• CID: 162354
• PubChem ID: 464838
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylicacid, 1-[(2-aminophenyl)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 1-[(2-aminophenyl)sulfonyl]-, methyl ester
• methyl 1-(2-aminophenyl)sulfonylpyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 1-((2-aminophenyl)sulfonyl)-, methyl ester
• Methyl 1-((2-Aminophenyl)sulfonyl)-1H-pyrrole-2-carboxylate
• DTXSID80169705
• 1H-Pyrrole-2-carboxylic acid, 1-[(2-aminophenyl)sulfonyl]-, methyl ester
• CHEMBL146957
• 173908-32-2
• Methyl 1-[(2-Aminophenyl)sulfonyl]-1H-pyrrole-2-carboxylate

• Inchi： 1S/C12H12N2O4S/c1-18-12(15)10-6-4-8-14(10)19(16,17)11-7-3-2-5-9(11)13/h2-8H,13H2,1H3
• InChI Key： RSNQLJRUYQQTLC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)(N1C=CC=C1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 280.05186
• Monoisotopic Mass: 280.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 491.2°Cat760mmHg
• Flash Point: 250.9°C
• Refractive Index: 1.623
• PSA: 91.39